![molecular formula C18H27N3O2 B2621452 N1-((1-benzylpiperidin-4-yl)methyl)-N2-propyloxalamide CAS No. 953138-52-8](/img/structure/B2621452.png)
N1-((1-benzylpiperidin-4-yl)methyl)-N2-propyloxalamide
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Overview
Description
Scientific Research Applications
Synthesis and Crystallography
The compound has been synthesized and characterized by NMR spectroscopy and single-crystal X-ray diffraction . It crystallizes with four crystallographically unique molecules in the asymmetric unit, each molecule having a very similar conformation .
Analgesic Applications
This compound has been synthesized as a starting material for the synthesis of a wide variety of Fentanyl-based analgesics . The aim is to develop compounds with reduced side effects but which remain potent analgesics .
Piperidine Derivatives
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . This compound, being a piperidine derivative, is part of more than twenty classes of pharmaceuticals .
Anticancer Applications
Piperidine derivatives are being utilized in different ways as anticancer agents . Given that this compound is a piperidine derivative, it may have potential anticancer applications.
Antiviral Applications
Piperidine derivatives are also being utilized as antiviral agents . This suggests that this compound could potentially be used in antiviral research.
Antimicrobial and Antifungal Applications
Piperidine derivatives have been used in antimicrobial and antifungal applications . This compound, as a piperidine derivative, could potentially be used in similar applications.
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with a similar structure, such as 1-benzyl-4-[(5,6-dimethoxy-1-indanon-2-yl)methyl]piperidine, have been found to target acetylcholinesterase .
Biochemical Pathways
Compounds with similar structures have been found to exhibit a wide variety of biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Compounds with similar structures have been found to exhibit a wide variety of biological activities .
properties
IUPAC Name |
N'-[(1-benzylpiperidin-4-yl)methyl]-N-propyloxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N3O2/c1-2-10-19-17(22)18(23)20-13-15-8-11-21(12-9-15)14-16-6-4-3-5-7-16/h3-7,15H,2,8-14H2,1H3,(H,19,22)(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCEMLXLNLHNLHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C(=O)NCC1CCN(CC1)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-((1-benzylpiperidin-4-yl)methyl)-N2-propyloxalamide |
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